Cas no 59086-90-7 (Ingenol 3,20-dibenzoate)

Ingenol 3,20-dibenzoate is a potent protein kinase C (PKC) isoform selective agonist Ingenol 3,20-dibenzoate induces the selective transfer of nPKC delta\-epsilon and -theta and PKC Mu from the cytosolic part to the particulate component, and induces morphologically typical apoptosis by de novo synthesis of macromolecules Ingenol 3,20-dibenzoate can promote IFN production by NK cells- γ And degranulation, especially when NSCLC cells stimulate NK cells
Ingenol 3,20-dibenzoate structure
Ingenol 3,20-dibenzoate structure
Product Name:Ingenol 3,20-dibenzoate
CAS No:59086-90-7
Molecular Formula:C34H36O7
Molecular Weight:556.64544
CID:371449
PubChem ID:442043

Ingenol 3,20-dibenzoate Properties

Names and Identifiers

    • 1H-2,8a-Methanocyclopenta[a]cyclopropa[e]cyclodecen-11-one,6-(benzoyloxy)-4-[(benzoyloxy)methyl]-1a,2,5,5a,6,9,10,10a-octahydro-5,5a-dihydroxy-1,1,7,9-tetramethyl-,(1aR,2S,5R,5aR,6S,8aS,9R,10aR)-
    • 1H-2,8a-Methanocyclopenta[a]cyclopropa[e]cyclodecen-11-one,6-(benzoyloxy)-4-[(benzoyloxy)methy...
    • 1H-2,8a-Methanocyclopenta[a]cyclopropa[e]cyclodecen-11-one,6-(benzoyloxy)-4-[(benzoyloxy)methyl]-1a,2,5,5a,6,9,10,10a-octahyd
    • Ingenol 3,20-dibenzoate
    • ingenoldibenzoate
    • (1aR,2S,5R,5aR,6S,8aS,9R,10aR)-6-(Benzoyloxy)-4-[(benzoyloxy)methyl]-1a,2,5,5a,6,9,10,10a-octahydro-5,5a-dihydroxy-1,1,7,9-tetramethyl-1H-2,8a-methanocyclopenta[a]cyclopropa[e]cyclodecen-11-one
    • NSC 262646
    • NSC 266220
    • RD 4-2174
    • AC1L9C5N
    • [(1S,4S,5S,6R,9S,10R,12R,14R)-4-benzoyloxy-5,6-dihydroxy-3,11,11,14-tetramethyl-15-oxo-7-tetracyclo[7.5.1.01,5.010,12]pentadeca-2,7-dienyl]methyl benzoate
    • C09113
    • Ingenol-3,20-dibenzoate
    • AKOS040754905
    • CHEBI:5923
    • RD4-2174
    • SCHEMBL18873016
    • 59086-90-7
    • 5,6-dihydroxy-3,11,11,14-tetramethyl-15-oxo-7-(phenylcarbonyloxymethyl)tetracyclo[7.5.1.0<1,5>.0<10,12>]pentadeca-2,7-dien-4-yl benzoate
    • Q27106931
    • NS00093856
    • CHEMBL2165713
    • (benzoyloxy-dihydroxy-tetramethyl-oxo-[?]yl)methyl benzoate
    • (+)-Ingenol 3,20-dibenzoate
    • Ingenol dibenzoate
    • MDL： MFCD00211027
    • InChIKey： GIMKEHNOTHXONN-NXBFFCPZSA-N
    • Inchi： InChI=1S/C34H36O7/c1-19-17-33-20(2)15-25-26(32(25,3)4)24(28(33)36)16-23(18-40-30(37)21-11-7-5-8-12-21)27(35)34(33,39)29(19)41-31(38)22-13-9-6-10-14-22/h5-14,16-17,20,24-27,29,35,39H,15,18H2,1-4H3/t20-,24+,25-,26+,27-,29+,33+,34+/m1/s1
    • SMILES： CC1CC2C(C2(C)C)C3C=C(C(C4(C1(C3=O)C=C(C4OC(=O)C5=CC=CC=C5)C)O)O)COC(=O)C6=CC=CC=C6

Computed Properties

  • Exact Mass: 556.24600
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Rotatable Bond Count: 7
  • Monoisotopic Mass: 556.246
  • Heavy Atom Count: 41
  • Complexity: 1160
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 4.1
  • Surface Charge: 0
  • Topological Polar Surface Area: 110

Experimental Properties

  • LogP: 4.54460
  • PSA: 110.13000
  • Refractive Index: 1.639
  • Boiling Point: 697 °C at 760 mmHg
  • Flash Point: 221.6 °C
  • Solubility: Insuluble (7.2E-4 g/L) (25 ºC),
  • Color/Form: Not available
  • Solubility: Not available
  • Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),

Ingenol 3,20-dibenzoate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00EA44-5mg
INGENOL 3,20-DIBENZOATE
 59086-90-7 99%
5mg
 $767.00 2024-04-22
A2B Chem LLC
AG65492-5mg
INGENOL 3,20-DIBENZOATE
 59086-90-7 ≥97%
5mg
 $778.00 2024-04-19
ChemScence
CS-0137590-5mg
Ingenol 3,20-dibenzoate
 59086-90-7 99.31%
5mg
 $638.0 2022-04-27
eNovation Chemicals LLC
Y1235029-5mg
INGENOL 3,20-DIBENZOATE
 59086-90-7 99%
5mg
 $1115 2024-06-06
MedChemExpress
HY-137295-5mg
Ingenol 3,20-dibenzoate
 59086-90-7 99.96%
5mg
 ￥5800 2024-07-21
TRC
I655833-0.5mg
Ingenol 3,20-Dibenzoate
 59086-90-7
0.5mg
 $ 155.00 2023-02-03
SHENG KE LU SI SHENG WU JI SHU
sc-202663-1 mg
Ingenol 3,20-dibenzoate,
 59086-90-7 ≥97%
1mg
 ￥4,513.00 2023-07-10

Ingenol 3,20-dibenzoate Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:59086-90-7)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com

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